Cas no 83709-88-0 (Piperidine,2-methyl-6-undecyl-)

• Product Name: Piperidine,2-methyl-6-undecyl-
• CAS No: 83709-88-0
• MF: C₁₇H₃₅N
• MW: 253.466505289078
• CID: 728675
• PubChem ID: 99090
• Update Time: 2025-04-19

Piperidine,2-methyl-6-undecyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine,2-methyl-6-undecyl-
• Piperidine, 2-methyl-6-undecyl-
• NSC-172610
• METHYLUNDECYLPIPERIDINE, TRANS
• SCHEMBL2688464
• Piperidine, cis-2-metyhl-6-n-undecyl-
• 92619-72-2
• CHEMBL1991422
• trans-Methylundecylpiperidine
• Methylundecylpiperidine, cis
• NSC 172610
• NCI60_001394
• 83709-88-0
• Methylundecylpiperidine
• NSC166588
• 2-methyl-6-undecylpiperidine
• PIPERIDINE, CIS-2-METHYL-6-N-UNDECYL-
• NSC172610
• NSC-166588

• Inchi： 1S/C17H35N/c1-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16(2)18-17/h16-18H,3-15H2,1-2H3
• InChI Key： AYJGABFBAYKWDX-UHFFFAOYSA-N
• SMILES： N1C(C)CCCC1CCCCCCCCCCC

Computed Properties

• Exact Mass: 253.276950121g/mol
• Monoisotopic Mass: 253.276950121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives